Cas no 15986-81-9 (2-Isopropyl-3-methylpyrazine)

• Product Name: 2-Isopropyl-3-methylpyrazine
• CAS No: 15986-81-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD22370208
• CID: 1034806
• PubChem ID: 519203
• Update Time: 2025-10-28

2-Isopropyl-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-3-methylpyrazine
• 2-ISOPROPYL-3-METHYL-PYRAZINE
• 2-Methyl-3-isopropylpyrazine
• 2-methyl-3-propan-2-ylpyrazine
• 3-Isopropyl-2-methylpyrazine
• Pyrazine, 2-methyl-3-(1-methylethyl)
• Pyrazine, 2-methyl-3-isopropyl
• DTXSID70333918
• 2-Isopropyl-3-methylpyrazine #
• CHEMBL275759
• 15986-81-9
• NS00113890
• Pyrazine, 2-methyl-3-(1-methylethyl)-
• LNSYLBDZKBWDNL-UHFFFAOYSA-N
• DB-314114
• 2-methyl-3-(propan-2-yl)pyrazine
• SCHEMBL4729929
• SCHEMBL2550967
• A851548
• 2-Methyl-3-iso-propyl pyrazine
• Q63409484

• MDL： MFCD22370208
• Inchi： 1S/C8H12N2/c1-6(2)8-7(3)9-4-5-10-8/h4-6H,1-3H3
• InChI Key： LNSYLBDZKBWDNL-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C)C=1C(C)C

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on 2-Isopropyl-3-methylpyrazine

Introduction to 2-Isopropyl-3-methylpyrazine (CAS No. 15986-81-9)

2-Isopropyl-3-methylpyrazine is a heterocyclic organic compound belonging to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. This compound, identified by its Chemical Abstracts Service (CAS) number 15986-81-9, has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique structural and functional properties. The presence of both isopropyl and methyl substituents on the pyrazine ring imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and flavor enhancement applications.

The molecular structure of 2-Isopropyl-3-methylpyrazine consists of a central pyrazine core with an isopropyl group attached at the 2-position and a methyl group at the 3-position. This arrangement contributes to its stability while allowing for diverse interactions with biological targets. The compound exhibits moderate solubility in organic solvents, which facilitates its use in synthetic chemistry and formulation development. Its aroma profile, often described as nutty and roasted, has made it a popular ingredient in food flavorings and fragrances.

Recent advancements in cheminformatics and computational modeling have highlighted the potential of 2-Isopropyl-3-methylpyrazine as a pharmacophore in medicinal chemistry. Studies indicate that the compound can modulate various enzymatic pathways, including those involved in inflammation and metabolic regulation. For instance, preliminary in vitro studies suggest that 2-Isopropyl-3-methylpyrazine may interact with polyphenol oxidases, enzymes known to play a role in oxidative stress responses. This interaction could be exploited for developing novel therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In the realm of food science, 2-Isopropyl-3-methylpyrazine has been extensively studied for its contribution to the flavor profile of roasted coffee and nuts. Its ability to mimic the aroma compounds formed during Maillard reactions makes it an essential component in artificial flavorings used in the beverage industry. Additionally, research has explored its potential as a natural flavor enhancer, particularly in ethnic cuisines where nutty and savory notes are desired.

The synthesis of 2-Isopropyl-3-methylpyrazine typically involves condensation reactions between appropriate precursors under controlled conditions. Modern synthetic methodologies have improved yield and purity, making large-scale production feasible for industrial applications. Catalytic processes, including transition metal-catalyzed cross-coupling reactions, have been particularly effective in constructing the pyrazine ring with desired substituents.

From a biological perspective, 2-Isopropyl-3-methylpyrazine has shown promise as an intermediate in the development of bioactive molecules. Researchers have investigated its derivatives for their potential antimicrobial and anti-inflammatory properties. For example, structural analogs of this compound have demonstrated efficacy against certain bacterial strains by inhibiting key metabolic pathways. Such findings underscore the importance of 2-Isopropyl-3-methylpyrazine as a building block in medicinal chemistry.

The safety profile of 2-Isopropyl-3-methylpyrazine has been assessed through toxicological studies conducted on laboratory animals. These studies indicate that the compound is relatively non-toxic at moderate doses, with minimal systemic effects observed. However, prolonged exposure or high concentrations may require further evaluation to ensure long-term safety. Regulatory agencies have classified it as a substance of low hazard under normal usage conditions.

Future research directions for 2-Isopropyl-3-methylpyrazine include exploring its role in plant defense mechanisms and soil microbiota interactions. Preliminary data suggest that this compound may influence plant growth regulators by modulating signaling pathways involved in stress responses. Such findings could have implications for sustainable agriculture and crop improvement strategies.

In conclusion, 2-Isopropyl-3-methylpyrazine (CAS No. 15986-81-9) is a multifaceted compound with applications spanning pharmaceuticals, food science, and agrochemicals. Its unique chemical structure and biological activity make it a compelling candidate for further investigation into novel therapeutics and flavor enhancements. As research continues to uncover new insights into its properties, this compound is poised to remain a significant molecule in both academic and industrial settings.